Cas no 714919-40-1 (7-Chloro-5-(4-methylpiperazin-1-yl)-4-nitro-2,1,3-benzoxadiazole)

• Product Name: 7-Chloro-5-(4-methylpiperazin-1-yl)-4-nitro-2,1,3-benzoxadiazole
• CAS No: 714919-40-1
• MF: C₁₁H₁₂ClN₅O₃
• MW: 297.697680473328
• CID: 6784027
• PubChem ID: 2772104
• Update Time: 2025-05-03

7-Chloro-5-(4-methylpiperazin-1-yl)-4-nitro-2,1,3-benzoxadiazole Chemical and Physical Properties

Names and Identifiers

• 7-chloro-5-(4-methylpiperazin-1-yl)-4-nitro-2,1,3-benzoxadiazole
• CS-0361106
• STK569138
• 7-chloro-5-(4-methylpiperazin-1-yl)-4-nitrobenzo[c][1,2,5]oxadiazole
• AKOS005494317
• VS-02657
• 714919-40-1
• BBL010746
• 7-Chloro-5-(4-methylpiperazin-1-yl)-4-nitro-2,1,3-benzoxadiazole

• Inchi： 1S/C11H12ClN5O3/c1-15-2-4-16(5-3-15)8-6-7(12)9-10(14-20-13-9)11(8)17(18)19/h6H,2-5H2,1H3
• InChI Key： ZKZKJDSDZSVARE-UHFFFAOYSA-N
• SMILES： ClC1C2C(C(=C(C=1)N1CCN(C)CC1)[N+](=O)[O-])=NON=2

Computed Properties

• Exact Mass: 297.0628670g/mol
• Monoisotopic Mass: 297.0628670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 91.2Ų

Additional information on 7-Chloro-5-(4-methylpiperazin-1-yl)-4-nitro-2,1,3-benzoxadiazole

7-Chloro-5-(4-methylpiperazin-1-yl)-4-nitro-2,1,3-benzoxadiazole: A Comprehensive Overview

The compound7-Chloro-5-(4-methylpiperazin-1-yl)-4-nitro-2,1,3-benzoxadiazole, with the CAS number714919-40-1, is a highly specialized organic compound that has garnered significant attention in the fields of pharmacology and materials science. This compound belongs to the class of benzoxadiazoles, which are known for their unique electronic properties and potential applications in drug design and optoelectronic devices. The structure of this compound features a benzoxadiazole core with substituents at positions 2, 5, and 7, including a chlorine atom, a nitro group, and a 4-methylpiperazine moiety. These substituents play a crucial role in modulating the compound's electronic properties and reactivity.

Recent studies have highlighted the potential ofbenzoxadiazoles as building blocks for advanced materials. For instance, researchers have explored the use of this compound in the development of novel semiconductors due to its ability to exhibit strong fluorescence under UV light. This property makes it a promising candidate for applications in organic light-emitting diodes (OLEDs) and sensors. Furthermore, the presence of the nitro group at position 4 enhances the compound's electron-withdrawing capability, which is essential for tuning its electronic behavior in these applications.

In terms of pharmacological applications,7-Chloro-5-(4-methylpiperazin-1-yl)-4-nitro-2,1,3-benzoxadiazole has shown potential as a lead compound for drug discovery. The piperazine ring is a common structural motif in many bioactive compounds due to its ability to form hydrogen bonds and interact with biological targets. Recent research has demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes involved in neurodegenerative diseases. This suggests that it could serve as a starting point for developing new therapeutic agents.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzoxadiazole core. Key steps include nucleophilic substitution reactions to introduce the chlorine atom and nitration to install the nitro group. The introduction of the piperazine moiety requires careful optimization to ensure high yields and purity. Advanced purification techniques such as column chromatography and recrystallization are often employed to isolate the final product.

From an environmental standpoint,7-Chloro-5-(4-methylpiperazin-1-yl)-4-nitro-2,1,3-benzoxadiazole has been studied for its biodegradation potential. Initial findings indicate that under aerobic conditions, the compound undergoes slow degradation due to its stable aromatic structure. However, further research is needed to fully understand its environmental impact and develop strategies for safe disposal.

In conclusion,7-Chloro-5-(4-methylpiperazin-1-yl)-4-nitro-2,1,3-benzoxadiazole represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.